N~2~-(3-acetylphenyl)-N~1~-(2-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3-acetyl-N-methylsulfonylanilino)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C17H17FN2O4S/c1-12(21)13-6-5-7-14(10-13)20(25(2,23)24)11-17(22)19-16-9-4-3-8-15(16)18/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: HMWINWBPRQDQMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)N(CC(=O)NC2=CC=CC=C2F)S(=O)(=O)C
• Molecular Formula: C17H17FN2O4S
• Molecular Weight: 364.4 g/mol

Description

N~2~-(3-acetylphenyl)-N~1~-(2-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as AFM13, is a small molecule drug developed by Affimed Therapeutics AG. It is a bispecific antibody that targets CD30 and CD16A, and is being studied for its potential use in the treatment of various types of cancer.

Mechanism of Action

AFM13 works by binding to both CD30 and CD16A, bringing NK cells into close proximity with cancer cells that express CD30. This leads to the activation of the NK cells, which then release cytotoxic molecules that can kill the cancer cells.
Biochemical and Physiological Effects:
AFM13 has been shown to enhance the activity of NK cells in vitro and in vivo. It has also been shown to induce apoptosis (programmed cell death) in cancer cells that express CD30.

Advantages and Limitations for Lab Experiments

One advantage of AFM13 is that it can be used to selectively target cancer cells that express CD30, while leaving normal cells unharmed. However, one limitation is that it may not be effective against all types of cancer, and further research is needed to determine its efficacy in different types of cancer.

Future Directions

Future research on AFM13 could focus on optimizing its dosing and administration, as well as investigating its potential use in combination with other cancer therapies. Additionally, further studies could be conducted to explore its potential use in the treatment of other types of cancer, such as leukemia and multiple myeloma.

Scientific Research Applications

AFM13 is being studied for its potential use in the treatment of various types of cancer, including Hodgkin lymphoma, non-Hodgkin lymphoma, and solid tumors. It has been shown to enhance the activity of NK cells, which are an important part of the immune system's response to cancer.